6-(1,1-Dioxidothiomorpholin-4-yl)pyrimidin-4-amine

• Molecular Formula: C8H12N4O2S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 6-(1,1-dioxo-1,4-thiazinan-4-yl)pyrimidin-4-amine
• InChI: InChI=1S/C8H12N4O2S/c9-7-5-8(11-6-10-7)12-1-3-15(13,14)4-2-12/h5-6H,1-4H2,(H2,9,10,11)
• InChI Key: XMXYFYZJOHHKNL-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1C2=NC=NC(=C2)N

Description

6-(1,1-Dioxidothiomorpholin-4-yl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C8H12N4O2S and its molecular weight is 228.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

6-Chloropyrimidin-4-amine 7-2 (0.4 g, 3.09 mmol) and diisopropylethylamine (0.4 g, 3.09 mmol) were suspended in n-butanol and thiomorpholine 1,1-dioxide (0.417 g, 3.09 mmol) was added. The reaction was stirred at 200° C. for 18 hours, the butanol was evaporated off and the product was purified on a silica column eluted with DCM:MeOH:NH4OH (95:5:0.5). Yield=2.45 mmol (79%). 1H-NMR (CD3OD): 8.03 ppm (s, 1H); 5.87 ppm (s, 1H); 4.10 ppm (t, 4H); 3.09 ppm (t, 4H).